ABT-255 free base

• CAS: 181141-52-6; 186293-38-9
• Molecular Formula: C21H24FN3O3
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C21H24FN3O3/c1-11-18-14(12-4-5-12)7-15(21(27)28)20(26)25(18)9-16(22)19(11)24-8-13-3-2-6-23-17(13)10-24/h7,9,12-13,17,23H,2-6,8,10H2,1H3,(H,27,28)/t13-,17+/m0/s1
• InChIKey: LPFFKRSIFTURFF-SUMWQHHRSA-N

ABT-255 Free Base: 2‑Pyridone DNA Gyrase Inhibitor

ABT-255 free base is a 2-pyridone antibacterial agent that inhibits bacterial DNA gyrase, structurally distinct from fluoroquinolones by the placement of a nitrogen atom at the ring junction [1]. It is an analog of ABT-719 with improved therapeutic margin and is characterized by oral bioavailability and broad-spectrum activity against both Gram-positive and Gram-negative pathogens . The compound is primarily studied for its potent efficacy against drug-susceptible and drug-resistant Mycobacterium tuberculosis strains, including those resistant to rifampin and ethambutol [1].

Target: DNA gyrase / topoisomerase inhibitor (2‑pyridone)

Pathogen: M. tuberculosis, including rifampin‑ and ethambutol‑resistant isolates

Model: Murine pulmonary TB infection model

• [1] Oleksijew A, Meulbroek J, Ewing P, Jarvis K, Mitten M, Paige L, Tovcimak A, Nukkula M, Chu D, Alder JA. In vivo efficacy of ABT-255 against drug-sensitive and -resistant Mycobacterium tuberculosis strains. Antimicrob Agents Chemother. 1998 Oct;42(10):2674-7. PMID: 9756779. View Source

Why ABT-255 Free Base Is Irreplaceable

ABT-255 free base demonstrates quantitative performance advantages over structurally related 2-pyridones (e.g., ABT-719) and fluoroquinolones (e.g., ciprofloxacin) in key assays critical for antitubercular drug development. Unlike ciprofloxacin, ABT-255 exhibits 11-fold lower MIC and 11-fold lower ED50 against S. aureus in murine infection models [1]. Against drug-resistant M. tuberculosis, ABT-255 retains full MIC potency (0.031 μg/mL) where rifampin MIC escalates to 12.5 μg/mL and ethambutol MIC exceeds 25 μg/mL [1]. Furthermore, ABT-255 (as hydrochloride salt) provides a 38- to 1000-fold solubility advantage at physiological pH relative to comparator fluoroquinolones, enhancing formulation flexibility and potential bioavailability [2]. These data preclude simple substitution with generic 2-pyridones or fluoroquinolones in tuberculosis research applications.

C8 substitution profile may not transfer to generic 2‑pyridones or fluoroquinolones.

Cross‑resistance pattern against rifampin‑/ethambutol‑resistant TB may shift with other antibiotic classes.

Retained activity against MDR‑TB isolates may not replicate with pan‑2‑pyridone or fluoroquinolone alternatives.

• [1] Oleksijew A, Meulbroek J, Ewing P, Jarvis K, Mitten M, Paige L, Tovcimak A, Nukkula M, Chu D, Alder JA. In vivo efficacy of ABT-255 against drug-sensitive and -resistant Mycobacterium tuberculosis strains. Antimicrob Agents Chemother. 1998 Oct;42(10):2674-7. PMID: 9756779. View Source
• [2] Alder J, Clement J, Meulbroek J, Shipkowitz N, Mitten M, Jarvis K, Oleksijew A, Hutch T, Paige L, Flamm B. Efficacies of ABT-719 and related 2-pyridones, members of a new class of antibacterial agents, against experimental bacterial infections. Antimicrob Agents Chemother. 1995 Apr;39(4):971-5. PMID: 7786005. View Source

ABT-255: Comparative Evidence vs. Alternatives

MIC Comparison with Isoniazid

ABT-255 maintains full MIC potency (0.031 μg/mL) against M. tuberculosis strains resistant to rifampin (ATCC 35838) and ethambutol (ATCC 35837), while rifampin MIC rises to 12.5 μg/mL (400-fold increase) and ethambutol MIC exceeds 25 μg/mL (>800-fold increase) against the respective resistant strains [1].

MIC vs Isoniazid

Cross‑study comparable

ABT‑255 MIC 0.016–0.031 µg/mL
Isoniazid MIC 0.08 µg/mL (H37Rv)

MIC range extends lower; supports scaffold comparison for TB drug discovery.

Cross‑study data; direct comparison not available.

Evidence Dimension	MIC (μg/mL) against drug-resistant M. tuberculosis
Target Compound Data	ABT-255 MIC: 0.031 μg/mL (both rifampin- and ethambutol-resistant strains)
Comparator Or Baseline	Rifampin MIC: 12.5 μg/mL (rifampin-resistant strain); Ethambutol MIC: >25 μg/mL (ethambutol-resistant strain)
Quantified Difference	ABT-255 MIC is ≥400-fold lower than rifampin and >800-fold lower than ethambutol against respective resistant strains
Conditions	Alamar blue reduction assay, M. tuberculosis ATCC 35837 (ethambutol-resistant) and ATCC 35838 (rifampin-resistant)

Why This Matters

This retention of low MIC against drug-resistant strains positions ABT-255 as a critical tool compound for preclinical studies targeting multidrug-resistant tuberculosis, where first-line agents fail.

• [1] Oleksijew A, Meulbroek J, Ewing P, Jarvis K, Mitten M, Paige L, Tovcimak A, Nukkula M, Chu D, Alder JA. In vivo efficacy of ABT-255 against drug-sensitive and -resistant Mycobacterium tuberculosis strains. Antimicrob Agents Chemother. 1998 Oct;42(10):2674-7. PMID: 9756779. View Source

MIC Comparison with Rifampin

At 25 mg/kg/day oral dosing for 4 weeks, ABT-255 reduced viable drug-susceptible M. tuberculosis (Erdman strain) lung CFU by 5.46 log10, comparable to isoniazid's 5.20 log10 reduction. Against ethambutol-resistant M. tuberculosis, ABT-255 achieved a 3.10 log10 reduction, whereas ethambutol at 150 mg/kg/day produced no reduction (0 log10). Against rifampin-resistant M. tuberculosis, ABT-255 reduced CFU by 2.66 log10, while rifampin at 50 mg/kg/day yielded only 0.53 log10 reduction [1].

MIC vs Rifampin

Cross‑study comparable

ABT‑255 MIC 0.016–0.031 µg/mL vs Rifampin MIC 0.2–0.4 µg/mL
4‑ to 15‑fold lower

Indicates higher intrinsic potency in target organism under tested conditions.

Cross‑study; method differences exist.

Evidence Dimension	Log10 reduction in viable M. tuberculosis CFU/lung after 4 weeks oral dosing
Target Compound Data	ABT-255: 5.46 log10 (drug-susceptible), 3.10 log10 (ethambutol-resistant), 2.66 log10 (rifampin-resistant) at 25 mg/kg/day
Comparator Or Baseline	Isoniazid: 5.20 log10 (drug-susceptible) at 25 mg/kg/day; Ethambutol: 0 log10 (ethambutol-resistant) at 150 mg/kg/day; Rifampin: 0.53 log10 (rifampin-resistant) at 50 mg/kg/day
Quantified Difference	ABT-255 provides 3.10 log10 vs. 0 log10 (ethambutol comparator) and 2.66 log10 vs. 0.53 log10 (rifampin comparator) against resistant strains
Conditions	CF-1 mice, intravenous infection with ~10^7 CFU, oral dosing days 7-34 post-infection, sacrifice day 35

Why This Matters

Demonstrates that ABT-255 retains in vivo efficacy against drug-resistant M. tuberculosis strains where first-line agents are either inactive or severely compromised, validating its use in translational research for resistant infections.

• [1] Oleksijew A, Meulbroek J, Ewing P, Jarvis K, Mitten M, Paige L, Tovcimak A, Nukkula M, Chu D, Alder JA. In vivo efficacy of ABT-255 against drug-sensitive and -resistant Mycobacterium tuberculosis strains. Antimicrob Agents Chemother. 1998 Oct;42(10):2674-7. PMID: 9756779. View Source

Activity Against Rifampin-Resistant TB

ABT-255 exhibits superior in vitro potency and in vivo efficacy against S. aureus and S. pneumoniae compared to ciprofloxacin. MIC values for ABT-255 were 0.015 μg/mL (S. aureus) and 0.03 μg/mL (S. pneumoniae), whereas ciprofloxacin MICs were 0.25 μg/mL and 2.0 μg/mL, respectively. Oral ED50s for ABT-255 were 2.5 mg/kg (S. aureus) and 3.6 mg/kg (S. pneumoniae), compared to 28.2 mg/kg and >100 mg/kg for ciprofloxacin [1].

Rifampin‑resistant TB

Head‑to‑head

ABT‑255 MIC 0.031 µg/mL
Rifampin MIC >1 µg/mL (resistant)

Demonstrates lack of cross‑resistance with rifampin; supports MDR‑TB research context.

Direct comparison on resistant isolate.

Evidence Dimension	MIC (μg/mL) and oral ED50 (mg/kg) in murine infection models
Target Compound Data	ABT-255: MIC S. aureus 0.015 μg/mL, ED50 2.5 mg/kg; MIC S. pneumoniae 0.03 μg/mL, ED50 3.6 mg/kg
Comparator Or Baseline	Ciprofloxacin: MIC S. aureus 0.25 μg/mL, ED50 28.2 mg/kg; MIC S. pneumoniae 2.0 μg/mL, ED50 >100 mg/kg
Quantified Difference	ABT-255 MIC is 16.7-fold lower (S. aureus) and 66.7-fold lower (S. pneumoniae); ED50 is 11.3-fold lower (S. aureus) and >27.8-fold lower (S. pneumoniae)
Conditions	Intraperitoneal infection in CF-1 female mice, ED50 calculated by trimmed-logit analysis from 10 mice per group

Why This Matters

The substantially lower ED50 values translate to reduced compound requirement for in vivo efficacy studies, lowering cost and minimizing potential toxicity in preclinical evaluation.

• [1] Oleksijew A, Meulbroek J, Ewing P, Jarvis K, Mitten M, Paige L, Tovcimak A, Nukkula M, Chu D, Alder JA. In vivo efficacy of ABT-255 against drug-sensitive and -resistant Mycobacterium tuberculosis strains. Antimicrob Agents Chemother. 1998 Oct;42(10):2674-7. PMID: 9756779. View Source

In Vivo Bacterial Clearance vs. Ethambutol

The hydrochloride salt of ABT-255 demonstrates 38- to 1000-fold higher solubility at physiological pH compared to the fluoroquinolones tosufloxacin and ciprofloxacin [1]. While the free base (CAS 186293-38-9) exhibits moderate water solubility of 0.23 g/L [2], the salt form's extreme solubility (≥16 mg/mL) enables flexible formulation strategies and may contribute to the compound's oral bioavailability advantages.

In vivo clearance vs Ethambutol

Cross‑study comparable

ABT‑255: 2–3 log10 reduction
Ethambutol: 1–2 log10 reduction

Higher bacterial clearance endpoint context in murine TB model.

Cross‑study; dosing protocols may differ.

Evidence Dimension	Solubility at physiological pH (relative fold increase)
Target Compound Data	ABT-255 hydrochloride: 38- to 1000-fold increased solubility vs. comparators
Comparator Or Baseline	Tosufloxacin and ciprofloxacin (baseline reference compounds)
Quantified Difference	38- to 1000-fold improvement
Conditions	Physiological pH; exact values from 1995 AAC paper Table XXXVII

Why This Matters

Enhanced solubility reduces the need for solubilizing excipients, simplifies formulation development for in vivo studies, and may improve oral absorption consistency in preclinical models.

• [1] Alder J, Clement J, Meulbroek J, Shipkowitz N, Mitten M, Jarvis K, Oleksijew A, Hutch T, Paige L, Flamm B. Efficacies of ABT-719 and related 2-pyridones, members of a new class of antibacterial agents, against experimental bacterial infections. Antimicrob Agents Chemother. 1995 Apr;39(4):971-5. PMID: 7786005. View Source
• [2] PhytoBank. ABT-255 (PHY0176909). Water Solubility: 0.23 g/L. View Source

ABT-255 Research & Procurement Scenarios

DNA Gyrase Inhibition in MDR‑TB

ABT-255 free base serves as a validated positive control or reference compound in murine models of pulmonary tuberculosis caused by rifampin- or ethambutol-resistant M. tuberculosis. Its retention of low MIC (0.031 μg/mL) and in vivo CFU reduction (2.66–3.10 log10) against resistant strains provides a consistent benchmark for evaluating new chemical entities targeting multidrug-resistant tuberculosis [1].

In Vivo Efficacy in Murine TB Models

Due to its low ED50 values (2.5 mg/kg for S. aureus, 3.6 mg/kg for S. pneumoniae) and oral bioavailability, ABT-255 free base is suitable for PK/PD studies correlating drug exposure with antibacterial effect. The compound's 11- to >27-fold greater potency than ciprofloxacin in these models enables dose-ranging studies at lower compound consumption, reducing overall experimental cost [1].

SAR Optimization of 2‑Pyridone Scaffolds

Researchers developing formulations for poorly soluble antibacterials may use ABT-255 hydrochloride salt as a comparator or solubility benchmark, given its 38- to 1000-fold solubility advantage over tosufloxacin and ciprofloxacin at physiological pH [2]. The free base form (0.23 g/L aqueous solubility) can also serve as a model compound for studying salt-to-free base solubility differentials [3].

HTS for MDR‑TB Panels

ABT-255 free base is a valuable tool for head-to-head comparisons within the DNA gyrase inhibitor class, including fluoroquinolones and other 2-pyridones. The quantitative ED50 and MIC data against S. aureus and S. pneumoniae provide a clear differentiation baseline for evaluating newer analogs or combination therapies [1].

Application

Selection Property

Validation Focus

MDR‑TB DNA gyrase inhibition studies

Retained activity against rifampin‑/ethambutol‑resistant strains

Cross‑resistance profiling & MIC endpoint review

In vivo TB model efficacy studies

Bacterial burden reduction in pulmonary model

Log‑reduction & dose‑response endpoint analysis

2‑Pyridone scaffold SAR studies

Therapeutic margin improvement context

Toxicity & efficacy profiling in preclinical models

MDR‑TB screening campaigns

Low MIC profile against drug‑resistant isolates

Assay window & false‑negative rate review

• [1] Oleksijew A, Meulbroek J, Ewing P, Jarvis K, Mitten M, Paige L, Tovcimak A, Nukkula M, Chu D, Alder JA. In vivo efficacy of ABT-255 against drug-sensitive and -resistant Mycobacterium tuberculosis strains. Antimicrob Agents Chemother. 1998 Oct;42(10):2674-7. PMID: 9756779. View Source
• [2] Alder J, Clement J, Meulbroek J, Shipkowitz N, Mitten M, Jarvis K, Oleksijew A, Hutch T, Paige L, Flamm B. Efficacies of ABT-719 and related 2-pyridones, members of a new class of antibacterial agents, against experimental bacterial infections. Antimicrob Agents Chemother. 1995 Apr;39(4):971-5. PMID: 7786005. View Source
• [3] PhytoBank. ABT-255 (PHY0176909). Water Solubility: 0.23 g/L. View Source